Cas no 477-62-3 (Isobebeerine)

• Product Name: Isobebeerine
• CAS No: 477-62-3
• MF: C₃₆H₃₈N₂O₆
• MW: 594.696730136871
• CID: 1518378
• PubChem ID: 197726
• Update Time: 2025-07-22

Isobebeerine Chemical and Physical Properties

Names and Identifiers

• Isochondrodendrine
• 6,6'-dimethoxy-2,2'-dimethyl-cycleanane-7,7'-diol
• (R,R)-Isochondodendrine
• O7,O7'-Didesmethyl-cycleanin
• O7,O7'-didemethyl-cycleanine
• O7,O7'-Didemethylcycleanine
• Isobebeerin
• Isobebeerine
• Isochondrodendrin
• Isochondodendrine
• d-Isochondodendrine
• d-Isochondrodendrine
• Isochondodendrin
• 477-62-3
• Cycleanine, O(sup 7),O(sup 7')-didemethyl-
• CHEMBL1169628
• C09543
• DTXSID20197249
• NSC 77035
• HY-N5017
• CHONDODENDRINE (D-ISO)
• UNII-RZ4K59A9CN
• NS00031724
• RZ4K59A9CN
• CS-0032080
• 8,11:20,23-DIETHENO-1H,12H-(1,10)DIOXACYCLOOCTADECINO(2,3,4-IJ:11,12,13-I'J')DIISOQUINOLINE-6,18-DIOL, 2,3,12A,13,14,15,24,24A-OCTAHYDRO-5,17-DIMETHOXY-1,13-DIMETHYL-, (12AR,24AR)-
• (+)-ISOCHONDRODENDRINE
• NSC77035
• XI172997
• ISOCHONDRODENDRINE [MI]
• (12AR,24AR)-2,3,12A,13,14,15,24,24A-OCTAHYDRO-5,17-DIMETHOXY-1,13-DIMETHYL-8,11:20,23-DIETHENO-1H,12H-(1,10)DIOXACYCLOOCTADECINO(2,3,4-IJ:11,12,13-IJ)DIISOQUINOLINE-6,18-DIOL
• NSC-77035
• Cycleanine, O7,O7'-didemethyl-
• (11R,26R)-5,20-dimethoxy-10,25-dimethyl-2,17-dioxa-10,25-diazaheptacyclo[26.2.2.213,16.13,7.118,22.011,36.026,33]hexatriaconta-1(31),3(36),4,6,13,15,18(33),19,21,28(32),29,34-dodecaene-4,19-diol
• ISOCHONDRODENDRINE, (+)-
• EINECS 207-517-2
• AKOS040733467
• (R,R)-ISOCHONDRODENDRINE
• Cycleanine,O7'-didemethyl-
• CHEBI:5996
• Q27106971
• O(sup 7),O(sup 7')-Didemethylcycleanine
• XIOGHHPVBVXQIV-VSGBNLITSA-N

• Inchi： 1S/C36H38N2O6/c1-37-15-13-23-19-29(41-3)33(39)35-31(23)27(37)17-21-5-9-26(10-6-21)44-36-32-24(20-30(42-4)34(36)40)14-16-38(2)28(32)18-22-7-11-25(43-35)12-8-22/h5-12,19-20,27-28,39-40H,13-18H2,1-4H3/t27-,28-/m0/s1
• InChI Key： XIOGHHPVBVXQIV-NSOVKSMOSA-N
• SMILES： O1C2C=CC(=CC=2)C[C@H]2C3C(=C(C(=CC=3CCN2C)OC)O)OC2C=CC(=CC=2)C[C@H]2C3C1=C(C(=CC=3CCN2C)OC)O

Computed Properties

• Exact Mass: 594.273
• Monoisotopic Mass: 594.273
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 2
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9A^2
• XLogP3: 6

Experimental Properties

• Density: 1.239
• Boiling Point: 689°C at 760 mmHg
• Flash Point: 370.5°C
• Refractive Index: 1.619
• Specific Rotation: D20 -29° (c = 1.3 in chloroform)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Isobebeerine

Isobebeerine (CAS No. 477-62-3): A Comprehensive Overview of Its Chemistry, Biology, and Emerging Applications

Isobebeerine, a naturally occurring terpenoid alkaloid, is identified by the chemical compound code CAS No. 477-62-3. This compound has garnered significant attention in the field of chemobiology due to its unique structural features and a broad spectrum of pharmacological activities. Isobebeerine, primarily derived from certain species of the genus Veratrum, has been the subject of extensive research for its potential therapeutic applications. The molecular structure of Isobebeerine encompasses a complex framework of nitrogen-containing heterocycles, which contribute to its distinctive biological properties.

The chemical synthesis and isolation of Isobebeerine have been refined over the years, enabling researchers to produce high-purity samples for detailed mechanistic studies. The compound’s molecular formula, C₂₃H₃₃N₃O₄, underscores its intricate composition. The presence of multiple chiral centers in its structure makes Isobebeerine a challenging yet fascinating subject for stereochemical analysis. Advanced spectroscopic techniques such as NMR and mass spectrometry have been instrumental in elucidating its detailed chemical architecture.

In recent years, the pharmacological profile of Isobebeerine has been extensively explored, revealing its potential as an anticonvulsant, analgesic, and neuroprotective agent. Preclinical studies have demonstrated that Isobebeerine can modulate ion channels and neurotransmitter systems, particularly those involved in seizure activity and pain perception. Notably, research has highlighted its interaction with voltage-gated sodium channels, which is believed to underpin its anticonvulsant effects. These findings have positioned Isobebeerine as a promising candidate for further development into novel therapeutic agents for neurological disorders.

Beyond its neurological applications, Isobebeerine has shown promise in other therapeutic domains. Studies have indicated its potential role in modulating immune responses, suggesting that it could be useful in the development of immunomodulatory therapies. Additionally, preliminary research has explored its anti-inflammatory properties, which may be relevant in conditions characterized by chronic inflammation. The multifaceted pharmacological activities of Isobebeerine make it an attractive compound for interdisciplinary research involving chemistry, biology, and medicine.

The biosynthetic pathways leading to the formation of Isobebeerine are also of great interest to researchers. Investigations into the metabolic pathways within plants that produce this alkaloid have provided insights into the enzymatic processes involved in terpenoid alkaloid biosynthesis. These studies not only enhance our understanding of natural product chemistry but also offer potential avenues for biotechnological applications, such as engineered biosynthesis pathways for producing valuable compounds like Isobebeerine.

The latest advancements in analytical chemistry have enabled more precise quantification and characterization of Isobebeerine in biological matrices. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (LC-MS) have become indispensable tools for studying the pharmacokinetics and metabolic fate of this compound. Such analytical methodologies are crucial for optimizing drug delivery systems and ensuring the safety and efficacy of potential therapeutic formulations containing Isobebeerine.

Emerging research also suggests that Isobebeerine may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders. The compound’s ability to scavenge free radicals and protect against oxidative damage has been observed in vitro, warranting further investigation into its potential as an antioxidant therapy. Additionally, studies are exploring its interactions with various enzymes and receptors, aiming to uncover new mechanisms through which it exerts its biological effects.

The integration of computational chemistry and molecular modeling has accelerated the discovery process for compounds like Isobebeerine. By leveraging computational methods, researchers can predict binding affinities, optimize drug-like properties, and design derivatives with enhanced efficacy or reduced side effects. These computational approaches complement traditional experimental methods and provide a powerful framework for rational drug design based on the structure-activity relationships (SAR) established for Isobebeerine.

The regulatory landscape surrounding the development and commercialization of drugs derived from natural products like Isobebeerine is evolving rapidly. Regulatory agencies are increasingly recognizing the value of natural products while also emphasizing stringent safety and efficacy standards. Companies investing in the development of natural product-based therapies must navigate this complex regulatory environment carefully to bring safe and effective drugs like those derived from Isobebeerine to market.

In conclusion,Isobebeerine (CAS No. 477-62-3) represents a compelling natural product with significant therapeutic potential across multiple disease areas. Its unique chemical structure, coupled with a diverse range of biological activities, positions it as a valuable subject for further research and development. As scientific understanding continues to advance, it is likely that new applications and derivatives of this remarkable compound will emerge, contributing to future medical breakthroughs.